Cas no 35957-65-4 (6-methyl-2H-1,2,4,5-tetrazepin-3-amine hydrochloride)

• Product Name: 6-methyl-2H-1,2,4,5-tetrazepin-3-amine hydrochloride
• CAS No: 35957-65-4
• MF: C₄H₈ClN₅
• MW: 161.592818260193
• CID: 1473973
• PubChem ID: 6400718
• Update Time: 2025-04-20

6-methyl-2H-1,2,4,5-tetrazepin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2H-1,2,4,5-tetrazepin-3-amine hydrochloride
• 2,4-Dihydro-3-imino-6-methyl-3H-1,2,4,5-tetrazepine hydrochloride
• 35957-65-4
• DTXSID60189507
• 3H-1,2,4,5-Tetrazepin-3-imine, 2,4-dihydro-6-methyl-, monohydrochloride

• Inchi： 1S/C4H7N5.ClH/c1-3-2-6-8-4(5)9-7-3;/h2H,1H3,(H3,5,8,9);1H
• InChI Key： CVGDJVJXKAMFNM-UHFFFAOYSA-N
• SMILES： Cl.N1C(N)=NN=C(C=N1)C

Computed Properties

• Exact Mass: 161.04704
• Monoisotopic Mass: 161.0468230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• PSA: 80.48